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Compound of Interest

Compound Name: N-Methyl-1,3-propanediamine

Cat. No.: B050750

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core chemical properties of N-
Methyl-1,3-propanediamine. The information is curated for researchers, scientists, and
professionals in drug development, with a focus on structured data presentation, detailed
experimental methodologies, and visual representations of workflows.

Chemical and Physical Properties

N-Methyl-1,3-propanediamine, also known as 3-(methylamino)propylamine, is a colorless to
pale yellow liquid with a distinct amine odor.[1] It is an aliphatic amine that is hygroscopic,
meaning it can absorb moisture from the air.[1] This compound serves as a valuable building
block in the synthesis of various pharmaceuticals, agrochemicals, and surfactants due to its
nucleophilic nature.[1]

Identification and General Properties

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b050750?utm_src=pdf-interest
https://www.benchchem.com/product/b050750?utm_src=pdf-body
https://www.benchchem.com/product/b050750?utm_src=pdf-body
https://www.benchchem.com/product/b050750?utm_src=pdf-body
https://www.docbrown.info/ephysics/heat5-4.htm
https://www.docbrown.info/ephysics/heat5-4.htm
https://www.docbrown.info/ephysics/heat5-4.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 6291-84-5 [1112]
Molecular Formula CaH12N2 [1]12]
Molecular Weight 88.15 g/mol [2]

IUPAC Name N'-methylpropane-1,3-diamine [2]

(3-Aminopropyl)methylamine,
Synonyms 3-(Methylamino)propylamine, [1][2]
N-Methyl-1,3-diaminopropane

Appearance Colorless to pale yellow liquid [1]

Odor Amine-like [1]

Physical Properties

A comprehensive summary of the key physical properties of N-Methyl-1,3-propanediamine is
presented below.

Property Value Unit Reference
Boiling Point 139-141 °C [3]14][5][6]
Melting Point -72 °C [718]
Density 0.844 g/mL at 25 °C 314115161071
Refractive Index 1447 GIAI5I6]
(n20/D) '
Flash Point 35-42 °C [2][4]

o Soluble (=100 mg/mL
Solubility in Water [819]

at 19 °C)

Vapor Pressure 13.331 hPa at 39.37 °C [3]

Experimental Protocols
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This section outlines the detailed methodologies for determining the key physical properties of
N-Methyl-1,3-propanediamine.

Determination of Boiling Point

The boiling point of N-Methyl-1,3-propanediamine can be determined using the Thiele tube
method, which is suitable for small sample volumes.

Apparatus:

e Thiele tube

e Thermometer (0-200 °C range)

o Small test tube (e.g., Durham tube)
o Capillary tube (sealed at one end)
e Heating mantle or Bunsen burner

e Mineral oll

Procedure:

A small amount of N-Methyl-1,3-propanediamine is placed into the small test tube.

e The capillary tube is inverted (sealed end up) and placed inside the test tube containing the
sample.

e The test tube is attached to the thermometer, ensuring the sample is level with the
thermometer bulb.

e The thermometer and test tube assembly are placed in the Thiele tube containing mineral oil,
ensuring the oil level is above the sample.

e The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the
sample uniformly.
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o As the temperature approaches the boiling point, a stream of bubbles will emerge from the
open end of the capillary tube.

e The heat is removed, and the temperature at which the liquid begins to enter the capillary
tube is recorded as the boiling point.

Determination of Density

The density of liquid N-Methyl-1,3-propanediamine is determined by measuring the mass of a
known volume.

Apparatus:

o Pycnometer (specific gravity bottle) or a graduated cylinder and an analytical balance.
o Water bath for temperature control (25 °C).

Procedure:

e The mass of a clean, dry pycnometer is accurately measured.

e The pycnometer is filled with N-Methyl-1,3-propanediamine and placed in a water bath at
25 °C to allow the liquid to reach thermal equilibrium.

e Any excess liquid is removed, and the outside of the pycnometer is dried.
e The mass of the pycnometer filled with the sample is measured.

e The volume of the pycnometer is determined by repeating the procedure with distilled water,
for which the density at 25 °C is known.

o The density of N-Methyl-1,3-propanediamine is calculated using the formula: Density =
Mass / Volume.

Measurement of Refractive Index

An Abbe refractometer is used to measure the refractive index of N-Methyl-1,3-
propanediamine.
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Apparatus:

Abbe refractometer

Constant temperature water circulator (20 °C)

Dropper

Ethanol or acetone for cleaning
Procedure:
e The refractometer is calibrated using a standard liquid with a known refractive index.

o The prisms of the refractometer are cleaned with a suitable solvent (e.g., acetone) and
allowed to dry.

o Afew drops of N-Methyl-1,3-propanediamine are placed on the surface of the lower prism
using a dropper.

e The prisms are closed and locked.

» Water from the constant temperature circulator is allowed to flow through the instrument to
maintain the temperature at 20 °C.

e The light source is positioned, and the eyepiece is adjusted to view the crosshairs.

e The handwheel is turned until the boundary between the light and dark fields is visible.

o The compensator is adjusted to eliminate any color fringes and sharpen the boundary line.
e The handwheel is finely adjusted to center the boundary line on the crosshairs.

e The refractive index is read from the scale.

Determination of Flash Point

The flash point of N-Methyl-1,3-propanediamine is determined using a closed-cup method,
such as the Pensky-Martens or Tag Closed Cup tester, which is appropriate for flammable

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b050750?utm_src=pdf-body
https://www.benchchem.com/product/b050750?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

liquids.

Apparatus:

e Pensky-Martens or Tag Closed Cup flash point apparatus

e Thermometer

« Ignition source (e.g., a small flame or an electric igniter)

Procedure:

e The sample cup is filled with N-Methyl-1,3-propanediamine to the specified level.

e The lid, which contains the thermometer and ignition source, is securely placed on the cup.
e The sample is heated at a slow, constant rate.

o At regular temperature intervals, the ignition source is applied to the vapor space above the
liquid.

e The flash point is the lowest temperature at which the application of the ignition source
causes the vapors to ignite with a brief flash.

Chemical Reactivity and Safety

N-Methyl-1,3-propanediamine is a flammable and corrosive liquid.[3] It is a basic compound
that reacts exothermically with acids to form salts.[3][9] It may be incompatible with
isocyanates, halogenated organic compounds, peroxides, phenols (acidic), epoxides,
anhydrides, and acid halides.[3][9] Flammable gaseous hydrogen may be generated when it
comes into contact with strong reducing agents, such as hydrides.[3][9]

Due to its hazardous nature, appropriate personal protective equipment, including gloves,
safety goggles, and a lab coat, should be worn when handling this chemical. Work should be
conducted in a well-ventilated fume hood.

Visualization of Experimental Workflows
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The following diagrams illustrate the general workflows for determining the key physical
properties of N-Methyl-1,3-propanediamine.
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Caption: Workflow for Boiling Point Determination.
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Caption: Workflow for Density Determination.
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Caption: Workflow for Refractive Index Measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Experiments to determine density of liquid apparatus method calculation density bottle
burette measuring cylinder balance IGCSE/GCSE Physics revision notes [docbrown.info]

o 2. Flash point - Wikipedia [en.wikipedia.org]
» 3. Flash Point - Prime Process Safety Center [primeprocesssafety.com]

e 4. N-Methyl-1,3-propanediamine | C4H12N2 | CID 80511 - PubChem
[pubchem.ncbi.nim.nih.gov]

o 5. chem.libretexts.org [chem.libretexts.org]

e 6. N-METHYL-1,3-PROPANEDIAMINE(6291-84-5) 1H NMR spectrum [chemicalbook.com]
e 7. web.mnstate.edu [web.mnstate.edu]

» 8. davjalandhar.com [davjalandhar.com]

e 9. delltech.com [delltech.com]

« To cite this document: BenchChem. [N-Methyl-1,3-propanediamine: A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b050750#n-methyl-1-3-propanediamine-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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